![molecular formula C14H11FN4O3 B2654524 N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)furan-2-carboxamide CAS No. 1904311-07-4](/img/structure/B2654524.png)
N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)furan-2-carboxamide, also known as FOB, is a novel small molecule compound that has been developed as a potential anticancer agent. FOB has shown promising results in preclinical studies and has the potential to become a valuable addition to the arsenal of cancer therapeutics.
Scientific Research Applications
Microwave-Assisted Synthesis and Biological Activities
Compounds containing furan and triazine moieties have been synthesized using microwave-assisted techniques, showing potential antimicrobial, antilipase, and antiurease activities. These findings suggest their applicability in developing new antimicrobial agents with specific enzyme inhibition properties (Başoğlu et al., 2013).
Antimicrobial Agents with Fluorinated Amino-Heterocyclic Compounds
Fluorinated amino compounds bearing triazine moieties have been synthesized and identified as potent antimicrobial agents. The incorporation of fluorine and nitro groups significantly enhances their activity, indicating their usefulness in addressing microbial resistance (Bawazir & Abdel-Rahman, 2018).
Enhanced DNA-Binding Affinity for Minor Groove Binding Drugs
Research on furamidine, a drug with a furan moiety replacing the central triazene unit in berenil, shows enhanced DNA-binding affinity. This property could be leveraged in designing drugs targeting DNA sequences for therapeutic purposes (Laughton et al., 1995).
Polyamides with s-Triazine Rings and Fluorene "Cardo" Groups
The synthesis and characterization of new polyamides incorporating s-triazine rings and fluorene cardo groups highlight their solubility and thermal stability. These materials have potential applications in high-performance polymers due to their robust physical properties (Sagar et al., 2001).
PET Tracers for Serotonin 5-HT1A Receptors
Fluoropyridinyl-carboxamide derivatives have been explored as PET tracers for serotonin 5-HT1A receptors, demonstrating potential for in vivo quantification in neuropsychiatric disorders. This research provides a foundation for developing diagnostic tools in mental health (García et al., 2014).
Potential Anti-HIV-1 and CDK2 Inhibitors
The synthesis of fluorine-substituted 1,2,4-triazinones shows promising anti-HIV-1 and CDK2 inhibition activities. Compounds with dual activity offer a novel approach for therapeutic intervention in HIV and cancer treatment (Makki et al., 2014).
Inhibitors of Lethal H5N1 Influenza A Viruses
Furan-carboxamide derivatives have been identified as novel inhibitors of the H5N1 influenza A virus, demonstrating significant anti-influenza activity. This discovery opens new avenues for antiviral drug development, particularly against highly pathogenic strains (Yongshi et al., 2017).
properties
IUPAC Name |
N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN4O3/c15-9-3-4-11-10(8-9)14(21)19(18-17-11)6-5-16-13(20)12-2-1-7-22-12/h1-4,7-8H,5-6H2,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIIKIGMPCOGKOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NCCN2C(=O)C3=C(C=CC(=C3)F)N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.